Lipophilicity & MW vs. Shorter Alkyl Analogues
Relative to N‑1 methyl and ethyl analogues, 2-[1-(propan-2-yl)-1H-pyrazol-4-yl]oxolane-3-carboxylic acid has a higher molecular weight and computational log P, consistent with the extra methylene groups [1][2]. The computed log P of the target compound is approximately 0.89 [1], whereas the methyl analogue (C₉H₁₂N₂O₃) has experimentally reported log P values in the range 0.59–1.05 depending on the regioisomer [2]. The molecular weight increases from 196.20 (methyl) to 210.23 (ethyl) to 224.26 (isopropyl) [2]. This systematic shift provides a tunable handle for optimising solubility–permeability balance in fragment growing campaigns.
| Evidence Dimension | Molecular weight (g mol⁻¹) and computed log P |
|---|---|
| Target Compound Data | MW 224.26; clogP ≈ 0.89 |
| Comparator Or Baseline | Methyl analogue (MW 196.20; log P 0.59–1.05); ethyl analogue (MW 210.23; log P not reported but expected intermediate) |
| Quantified Difference | ΔMW = +28.06 (vs methyl), +14.03 (vs ethyl); ΔclogP ≈ +0.3–0.5 log units over methyl |
| Conditions | Computed properties from sildrug.ibb.waw.pl and published log P from hgt.cirs-group.com database |
Why This Matters
The incremental increase in lipophilicity potentially displaces the compound towards a more membrane‑permeable region of chemical space while retaining acceptable solubility for biochemical assays.
- [1] sildrug.ibb.waw.pl, computational log P for C₁₁H₁₆N₂O₃, accessed May 2026. View Source
- [2] hgt.cirs-group.com, CAS substance database, log P data for C₉H₁₂N₂O₃, accessed May 2026. View Source
